Cas no 156481-30-0 (Phosphonium, (12-methoxy-12-oxododecyl)triphenyl-, iodide)
156481-30-0 structure
Product Name:Phosphonium, (12-methoxy-12-oxododecyl)triphenyl-, iodide
CAS No:156481-30-0
MF:C31H40IO2P
MW:602.526342391968
CID:1331783
PubChem ID:71354060
Update Time:2025-04-20
Phosphonium, (12-methoxy-12-oxododecyl)triphenyl-, iodide Chemical and Physical Properties
Names and Identifiers
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- Phosphonium, (12-methoxy-12-oxododecyl)triphenyl-, iodide
- (12-methoxy-12-oxododecyl)-triphenylphosphanium,iodide
- DTXSID50778767
- 156481-30-0
- (12-Methoxy-12-oxododecyl)(triphenyl)phosphanium iodide
-
- Inchi: 1S/C31H40O2P.HI/c1-33-31(32)26-18-7-5-3-2-4-6-8-19-27-34(28-20-12-9-13-21-28,29-22-14-10-15-23-29)30-24-16-11-17-25-30;/h9-17,20-25H,2-8,18-19,26-27H2,1H3;1H/q+1;/p-1
- InChI Key: PKWMWHOHUPXDKW-UHFFFAOYSA-M
- SMILES: [I-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCCCCCCC(=O)OC
Computed Properties
- Exact Mass: 561.8676
- Monoisotopic Mass: 602.18107g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 35
- Rotatable Bond Count: 16
- Complexity: 484
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Phosphonium, (12-methoxy-12-oxododecyl)triphenyl-, iodide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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